Cas no 22247-83-2 (6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro-)

6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro- structure
22247-83-2 structure
Product Name:6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro-
CAS No:22247-83-2
MF:C7H7ClN4O
MW:198.609679460526
CID:289232
PubChem ID:135408661
Update Time:2025-04-19

6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,9-(2-chloroethyl)-1,9-dihydro-
    • 9-(2-chloroethyl)-3H-purin-6-one
    • 9-(2-chloroethyl)-3,9-dihydro-6h-purin-6-one
    • AC1L6EXJ
    • AC1Q3V4K
    • AG-K-79902
    • AR-1H4940
    • CTK4E9000
    • NSC56457
    • NSC-56457
    • 22247-83-2
    • 9-(2-chloroethyl)-6,9-dihydro-1H-purin-6-one
    • 9-(2-chloroethyl)-1H-purin-6-one
    • 9-(2-Chloroethyl)-1H-purin-6(9H)-one
    • DTXSID50288538
    • Inchi: 1S/C7H7ClN4O/c8-1-2-12-4-11-5-6(12)9-3-10-7(5)13/h3-4H,1-2H2,(H,9,10,13)
    • InChI Key: DVOXTTPHGIBFIK-UHFFFAOYSA-N
    • SMILES: ClCCN1C=NC2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 198.03101
  • Monoisotopic Mass: 198.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: 476.9°Cat760mmHg
  • Flash Point: 242.2°C
  • Refractive Index: 1.739
  • PSA: 59.28
  • LogP: 0.35840
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